Cas no 2060061-32-5 (1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 2060061-32-5
• MF: C₅H₅F₃N₄O₂
• MW: 210.114010572433
• MDL: MFCD30500852
• CID: 5222427
• PubChem ID: 125458267
• Update Time: 2025-06-08

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-methyl-4-nitro-3-(trifluoromethyl)-
• 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine

• MDL： MFCD30500852
• Inchi： 1S/C5H5F3N4O2/c1-11-4(9)2(12(13)14)3(10-11)5(6,7)8/h9H2,1H3
• InChI Key： VTSKSIOPIXTOBH-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C([N+]([O-])=O)C(C(F)(F)F)=N1

Additional information on 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine

Introduction to 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 2060061-32-5)

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2060061-32-5, belongs to the pyrazole class of molecules, which are known for their diverse biological activities and utility in drug development. The structural features of this compound, including the presence of a methyl group, a nitro group, and a trifluoromethyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and biopharmaceutical research.

The significance of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine lies in its versatile structural framework, which allows for modifications that can enhance its pharmacological properties. The nitro group, in particular, is a key functional moiety that can participate in various chemical reactions, enabling the synthesis of more complex derivatives. Additionally, the trifluoromethyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors to more complex therapeutic molecules. The specific arrangement of substituents in 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine makes it a valuable scaffold for further chemical investigation.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of electronic and steric effects provided by the nitro and trifluoromethyl groups can modulate the binding affinity of the molecule to biological targets. This characteristic is particularly important in the design of small-molecule inhibitors, where precise control over molecular interactions is crucial for achieving therapeutic efficacy.

Recent studies have demonstrated the utility of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine as a building block in the synthesis of novel pharmacophores. Researchers have leveraged its structural features to develop compounds with enhanced pharmacological profiles. For instance, modifications involving the nitro group have been shown to improve metabolic stability and bioavailability, while the trifluoromethyl group has been associated with increased lipophilicity and binding affinity.

The chemical synthesis of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine presents both challenges and opportunities. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further research.

In addition to its pharmaceutical applications, 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine has potential uses in materials science and agrochemical research. Its unique structural features make it a candidate for developing new materials with specific electronic properties or for use as an intermediate in crop protection agents.

The future prospects for 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutics and advanced materials.

As our understanding of molecular interactions continues to evolve, compounds like 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-amine will play an increasingly important role in addressing complex challenges in medicine and technology. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry will be essential in realizing the full potential of this versatile compound.